2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide
Overview
Description
2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide is a chemical compound with the CAS Number 680217-86-1 . It has a molecular weight of 251.09 and its IUPAC name is 2,6-dichloro-5-fluoro-N-isopropylnicotinamide . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide is1S/C9H9Cl2FN2O/c1-4(2)13-9(15)5-3-6(12)8(11)14-7(5)10/h3-4H,1-2H3,(H,13,15)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound has a molecular weight of 251.09 . It is solid in physical form and should be stored at ambient temperature . The InChI code representing its molecular structure is1S/C9H9Cl2FN2O/c1-4(2)13-9(15)5-3-6(12)8(11)14-7(5)10/h3-4H,1-2H3,(H,13,15)
.
Scientific Research Applications
Pharmaceutical Synthesis
2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide is used as an intermediate in the synthesis of Sotorasib and AMG 510 , which are inhibitors of the RAS GTPase family. These compounds are used for the treatment of KRAS-mutated solid tumors, including non-small cell lung cancer (NSCLC) and colorectal cancer .
Fluorination Reagents
This compound serves as a fluorinated building block in various chemical syntheses, particularly in the development of fluorination reagents .
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302+H312+H332 . The precautionary statements are P260;P271;P280 . This indicates that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2,6-dichloro-5-fluoro-N-propan-2-ylpyridine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2FN2O/c1-4(2)13-9(15)5-3-6(12)8(11)14-7(5)10/h3-4H,1-2H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWDNIEVARMJBPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=C(N=C1Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90381911 | |
Record name | 2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide | |
CAS RN |
680217-86-1 | |
Record name | 2,6-Dichloro-5-Fluoro-N-Isopropylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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